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Compound of Interest

Compound Name: Carbaryl-d7

Cat. No.: B562851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the specifications and the typical

data presented in a Certificate of Analysis (CoA) for Carbaryl-d7. Carbaryl-d7 is the

deuterated form of Carbaryl, a broad-spectrum carbamate insecticide. Due to its isotopic

labeling, Carbaryl-d7 is an ideal internal standard for the quantitative analysis of Carbaryl in

various matrices by mass spectrometry-based methods.

Carbaryl-d7 Specifications
The following table summarizes the key specifications for Carbaryl-d7, compiled from various

suppliers. These values are typical and may vary slightly between different lots and

manufacturers.
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Parameter Specification Source(s)

Chemical Name
1-Naphthalen-2,3,4,5,6,7,8-d7-

ol, 1-(N-methylcarbamate)
[1]

Synonyms

1-Naphthyl-d7 N-

Methylcarbamate, Arylam-d7,

Dyna-carbyl-d7, ENT 23969-d7

[1][2]

CAS Number 362049-56-7 [1][2][3][4][5][6]

Molecular Formula C₁₂H₄D₇NO₂ [1][2][5][7]

Molecular Weight 208.26 g/mol [2][3][5][6][7]

Purity
≥95% (HPLC), ≥99%

deuterated forms (d₁-d₇)
[1][2][6]

Appearance White to off-white solid [1][2]

Solubility
Slightly soluble in Chloroform,

Ethyl Acetate, and Methanol
[1]

Storage Temperature -20°C or 2-8°C [1][2][4][6]

Stability
≥ 4 years (when stored

properly)
[1]

Certificate of Analysis (CoA) Workflow
A Certificate of Analysis for a certified reference material like Carbaryl-d7 is a critical document

that ensures its quality and suitability for its intended use. The following diagram illustrates the

logical workflow involved in generating a CoA.
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Caption: Logical workflow for generating a Certificate of Analysis for Carbaryl-d7.

Experimental Protocols: Analytical Methodologies
While specific, detailed experimental protocols for the analysis of Carbaryl-d7 are proprietary

to the manufacturers, the general methodologies employed are well-established in the field of

analytical chemistry. Carbaryl-d7, being an internal standard, is typically used in conjunction
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with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas

Chromatography-Mass Spectrometry (GC-MS) for the quantification of Carbaryl.

General Workflow for Pesticide Analysis using LC-MS/MS with Carbaryl-d7 as an Internal

Standard:

The following diagram outlines a typical workflow for the analysis of pesticides in a complex

matrix, such as a food or environmental sample, using Carbaryl-d7 as an internal standard.
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Caption: General workflow for pesticide analysis using LC-MS/MS with an internal standard.
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Key Steps in the Analytical Protocol:

Sample Preparation: The sample (e.g., fruit, vegetable, water) is first homogenized. A known

amount of the homogenized sample is then subjected to an extraction procedure, such as

the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[8] A

precise amount of the Carbaryl-d7 internal standard is added (spiked) into the sample

extract at the beginning of the workflow. This is followed by a cleanup step, often using solid-

phase extraction (SPE), to remove matrix interferences.[8][9]

LC-MS/MS Analysis: The cleaned-up extract is then injected into a Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS) system.

Chromatographic Separation: The components of the extract are separated on an HPLC

column.[10][11]

Ionization: The separated components are ionized, typically using electrospray ionization

(ESI).

Mass Analysis: The ions are then detected by a tandem mass spectrometer, which allows

for highly selective and sensitive detection of both Carbaryl and Carbaryl-d7 based on

their specific parent and daughter ion transitions (Multiple Reaction Monitoring - MRM).[8]

[11]

Data Processing and Quantification: The signal (peak area) for both Carbaryl and Carbaryl-
d7 is measured. A calibration curve is generated using standards of known Carbaryl

concentration and a constant concentration of Carbaryl-d7. The ratio of the peak area of

Carbaryl to the peak area of Carbaryl-d7 in the sample is then used to calculate the

concentration of Carbaryl in the original sample by interpolating from the calibration curve.

This use of an internal standard corrects for any loss of analyte during sample preparation

and for variations in instrument response.

This technical guide provides a foundational understanding of the specifications and analytical

considerations for Carbaryl-d7. For specific applications, it is always recommended to consult

the Certificate of Analysis provided by the supplier and to develop and validate analytical

methods according to the specific requirements of the study and regulatory guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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